Cas no 731760-48-8 (2-amino-4-methanesulfonylbenzene-1-thiol)

• Product Name: 2-amino-4-methanesulfonylbenzene-1-thiol
• CAS No: 731760-48-8
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• MDL: MFCD12172830
• CID: 5228888
• PubChem ID: 15152618
• Update Time: 2026-03-07

2-amino-4-methanesulfonylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4-(methylsulfonyl)-
• 2-amino-4-methanesulfonylbenzene-1-thiol

• MDL： MFCD12172830
• Inchi： 1S/C7H9NO2S2/c1-12(9,10)5-2-3-7(11)6(8)4-5/h2-4,11H,8H2,1H3
• InChI Key： WFICJTMKAFXYPQ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(S(C)(=O)=O)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-amino-4-methanesulfonylbenzene-1-thiol

Professional Introduction to 2-amino-4-methanesulfonylbenzene-1-thiol (CAS No. 731760-48-8)

2-amino-4-methanesulfonylbenzene-1-thiol (CAS No. 731760-48-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical and medicinal applications. Its molecular structure, featuring both amino and thiol functional groups, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The significance of 2-amino-4-methanesulfonylbenzene-1-thiol lies in its potential as a building block for pharmacophores. The presence of both an amino group (-NH₂) and a thiol group (-SH) on the benzene ring provides multiple sites for chemical modification, enabling the design of molecules with tailored biological activities. This flexibility has made it a valuable candidate for researchers exploring new drug candidates, particularly in the realms of oncology and anti-inflammatory therapies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and pathways involved in disease progression. The structure of 2-amino-4-methanesulfonylbenzene-1-thiol aligns well with this trend, as it can be modified to create compounds that interact with biological targets with high specificity. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer cell proliferation and survival.

The synthesis of 2-amino-4-methanesulfonylbenzene-1-thiol involves a series of well-established organic reactions, including sulfonylation and thiolation processes. These synthetic pathways are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. The compound's stability under various reaction conditions also enhances its utility in multi-step synthetic schemes.

One of the most compelling aspects of 2-amino-4-methanesulfonylbenzene-1-thiol is its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacological properties. For example, modifications at the methanesulfonyl position have led to compounds with improved solubility and bioavailability, critical factors for successful drug development. Additionally, the thiol group offers a handle for covalent binding studies, which are essential for understanding drug-receptor interactions at the molecular level.

The application of computational methods has further accelerated the discovery process involving 2-amino-4-methanesulfonylbenzene-1-thiol. Molecular modeling techniques allow researchers to predict the binding affinity and specificity of various derivatives before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the environmental impact associated with trial-and-error synthesis.

In clinical settings, compounds derived from 2-amino-4-methanesulfonylbenzene-1-thiol are being investigated for their potential therapeutic benefits. Preclinical studies have demonstrated that certain derivatives exhibit anti-proliferative effects on cancer cells while maintaining low toxicity towards healthy tissues. These findings highlight the compound's promise as a lead molecule for further development into clinical candidates.

The role of 2-amino-4-methanesulfonylbenzene-1-thiol extends beyond drug discovery; it also serves as an important tool in biochemical research. Its reactivity with various functional groups allows researchers to probe enzyme mechanisms and develop inhibitors for therapeutic purposes. The compound's ability to form disulfide bonds makes it particularly useful in studying protein-protein interactions and redox signaling pathways.

The future prospects for 2-amino-4-methanesulfonylbenzene-1-thiol are bright, with ongoing research exploring new synthetic methodologies and applications. Advances in green chemistry principles are driving efforts to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact. Additionally, collaborations between academia and industry are fostering innovation, leading to faster translation of laboratory findings into clinical reality.

In conclusion, 2-amino-4-methanesulfonylbenzene-1-thiol (CAS No. 731760-48-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents, while its reactivity ensures broad utility in biochemical studies. As research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.